Cas no 116572-69-1 (1-(2-Chlorophenyl)-5-phenyl-1-H-pyrazole-3-carboxylic Acid)

• Product Name: 1-(2-Chlorophenyl)-5-phenyl-1-H-pyrazole-3-carboxylic Acid
• CAS No: 116572-69-1
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 1208066
• PubChem ID: 3269953
• Update Time: 2025-04-20

1-(2-Chlorophenyl)-5-phenyl-1-H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(2-chlorophenyl)-5-phenyl-
• 1-(2-chlorophenyl)-5-phenylpyrazole-3-carboxylic acid
• AKOS004912876
• DTXSID00390877
• EU-0012883
• 116572-69-1
• 1-(2-Chlorophenyl)-5-phenyl-1-h-pyrazole-3-carboxylic acid
• SCHEMBL1831165
• CCG-21211
• MFCD01861469
• 1-(2-chlorophenyl)-5-phenyl-1h-pyrazole-3-carboxylic acid
• 1-(2-Chlorophenyl)-5-phenyl-1-H-pyrazole-3-carboxylic Acid

• Inchi： 1S/C16H11ClN2O2/c17-12-8-4-5-9-14(12)19-15(10-13(18-19)16(20)21)11-6-2-1-3-7-11/h1-10H,(H,20,21)
• InChI Key： OJMROTIHMXNNBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=CC(C(=O)O)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 298.0509053g/mol
• Monoisotopic Mass: 298.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 523.8±45.0 °C at 760 mmHg
• Flash Point: 270.6±28.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(2-Chlorophenyl)-5-phenyl-1-H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles